2-amino-1-(2,3-dichlorophenyl)ethan-1-ol
Cat. No. B7820110
M. Wt: 206.07 g/mol
InChI Key: VLSXVFMMYPAJSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09180120B2
Procedure details
Under argon, 300 mg (1.25 mmol) of the compound of Example 41A were initially charged in 2 ml of methanol. 189 mg (5.0 mmol) of sodium borohydride were added and the mixture was stirred overnight. 1 N hydrochloric acid was added slowly until the evolution of gas had ceased, and the methanol was then removed on a rotary evaporator. The aqueous residue was made alkaline by addition of sodium bicarbonate solution and extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulphate and freed from the solvent on a rotary evaporator. The residue (189 mg, 74% of theory) corresponded to the title compound.
Identifiers
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REACTION_CXSMILES
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Cl.[NH2:2][CH2:3][C:4]([C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([Cl:12])[C:7]=1[Cl:13])=[O:5].[BH4-].[Na+].Cl>CO>[NH2:2][CH2:3][CH:4]([C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([Cl:12])[C:7]=1[Cl:13])[OH:5] |f:0.1,2.3|
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Inputs
Step One
Step Two
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Name
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Quantity
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189 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the methanol was then removed on a rotary evaporator
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ADDITION
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Type
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ADDITION
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Details
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by addition of sodium bicarbonate solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried over sodium sulphate
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CUSTOM
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Type
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CUSTOM
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Details
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freed from the solvent on a rotary evaporator
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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NCC(O)C1=C(C(=CC=C1)Cl)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
